Cas no 1361731-73-8 (4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine)

• Product Name: 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine
• CAS No: 1361731-73-8
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4921570
• Update Time: 2025-05-20

4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine

• Inchi： 1S/C12H8Cl2FNO/c1-17-11-9(4-5-16-12(11)15)8-3-2-7(13)6-10(8)14/h2-6H,1H3
• InChI Key： GHBURGCQFKZLBA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CN=C(C=1OC)F)Cl

Computed Properties

• Exact Mass: 270.997
• Monoisotopic Mass: 270.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Additional information on 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine

Introduction to 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine (CAS No. 1361731-73-8)

4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine, identified by its CAS number 1361731-73-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic organic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of various substituents, including chloro and fluoro groups, as well as an methoxy group, imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural configuration of 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine encompasses a benzene ring substituted with two chloro atoms at the 2 and 4 positions, linked to a pyridine ring through a carbon atom at the 4-position. The pyridine ring itself is further modified by a fluoro group at the 2-position and an methoxy group at the 3-position. This specific arrangement of substituents contributes to the compound's reactivity and potential utility in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. Pyridine derivatives have emerged as crucial scaffolds in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The compound 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine has garnered attention for its potential role in the development of new drugs that address unmet medical needs.

The synthesis of 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of a suitable precursor molecule, often involving halogenation and nucleophilic substitution reactions. Advanced synthetic techniques such as cross-coupling reactions may also be employed to introduce the desired substituents at specific positions on the pyridine ring.

The importance of this compound in pharmaceutical research is underscored by its potential applications in the development of small molecule inhibitors. These inhibitors can target various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine make it a versatile building block for designing molecules with tailored biological activities.

In recent studies, researchers have explored the pharmacological properties of derivatives related to 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine. For instance, modifications to the substituent pattern have led to compounds with enhanced binding affinity and selectivity for specific biological targets. These findings highlight the importance of structural optimization in drug development and demonstrate the potential of this compound as a lead molecule.

The chemical properties of 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine also make it useful in material science applications. Its ability to participate in various chemical reactions allows for its incorporation into polymers and other materials with specialized functionalities. This versatility underscores its broad utility beyond pharmaceuticals.

The safety profile of 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine is another critical consideration in its application. While this compound is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

The future prospects for 4-(2,4-Dichlorophenyl)-2-fluoro-3-methoxypyridine are promising, given its potential in drug discovery and material science. Ongoing research efforts aim to further elucidate its mechanisms of action and explore new synthetic routes that improve yield and scalability. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.